Cas no 319494-39-8 (Ac-Val-Glu-Ile-Asp-aldehyde (pseudo acid))

Ac-Val-Glu-Ile-Asp-aldehyde (pseudo acid) structure
319494-39-8 structure
Product Name:Ac-Val-Glu-Ile-Asp-aldehyde (pseudo acid)
CAS No:319494-39-8
MF:C22H36N4O9
MW:500.542646408081
MDL:MFCD01318861
CID:2098402
Update Time:2023-11-22

Ac-Val-Glu-Ile-Asp-aldehyde (pseudo acid) Chemical and Physical Properties

Names and Identifiers

    • Ac-Val-Glu-Ile-Asp-aldehyde (pseudo acid)
    • 4-[(2-Acetamido-3-methylbutanoyl)amino]-5-[[1-[(1-carboxy-3-oxopropan-2-yl)amino]-3-methyl-1-oxopent
    • MDL: MFCD01318861
    • Inchi: 1S/C22H36N4O9/c1-6-12(4)19(22(35)24-14(10-27)9-17(31)32)26-20(33)15(7-8-16(29)30)25-21(34)18(11(2)3)23-13(5)28/h10-12,14-15,18-19H,6-9H2,1-5H3,(H,23,28)(H,24,35)(H,25,34)(H,26,33)(H,29,30)(H,31,32)
    • InChI Key: KYUFGGNCJRWMDN-UHFFFAOYSA-N
    • SMILES: O=C(C(CCC(=O)O)NC(C(C(C)C)NC(C)=O)=O)NC(C(NC(C=O)CC(=O)O)=O)C(C)CC

Computed Properties

  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 16
  • Complexity: 800
  • XLogP3: -0.8
  • Topological Polar Surface Area: 208

Experimental Properties

  • Solubility: H2O: 1 mg/mL

Ac-Val-Glu-Ile-Asp-aldehyde (pseudo acid) Security Information

  • WGK Germany:3

Ac-Val-Glu-Ile-Asp-aldehyde (pseudo acid) Pricemore >>

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